methyl {4-[(2-methyl-3-nitrobenzoyl)amino]phenoxy}acetate

• IUPAC Name: methyl 2-[4-[(2-methyl-3-nitrobenzoyl)amino]phenoxy]acetate
• InChI: InChI=1S/C17H16N2O6/c1-11-14(4-3-5-15(11)19(22)23)17(21)18-12-6-8-13(9-7-12)25-10-16(20)24-2/h3-9H,10H2,1-2H3,(H,18,21)
• InChI Key: DKTATQFMQKZNNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)OCC(=O)OC
• Molecular Formula: C17H16N2O6
• Molecular Weight: 344.32 g/mol

Description

Methyl {4-[(2-methyl-3-nitrobenzoyl)amino]phenoxy}acetate is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly used as a molecular probe for studying biological processes and as a starting material for the synthesis of other compounds.

Scientific Research Applications

Methyl {4-[(2-methyl-3-nitrobenzoyl)amino]phenoxy}acetate has been used as a molecular probe for studying biological processes such as protein-protein interactions, enzyme activity, and cellular signaling pathways. It has been shown to selectively bind to specific proteins and enzymes, allowing for their detection and quantification. This compound has also been used in drug discovery research as a starting material for the synthesis of potential therapeutic agents.

Mechanism of Action

The mechanism of action of methyl {4-[(2-methyl-3-nitrobenzoyl)amino]phenoxy}acetate involves its selective binding to specific proteins and enzymes. This binding can lead to changes in their activity or function, allowing for the study of their biological roles. The compound has also been shown to inhibit the activity of certain enzymes, making it a potential therapeutic agent for the treatment of diseases.
Biochemical and Physiological Effects
Methyl {4-[(2-methyl-3-nitrobenzoyl)amino]phenoxy}acetate has been shown to have minimal toxicity and low reactivity towards biological molecules. It has been used in a variety of cell-based assays and in vivo studies without causing significant adverse effects. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl {4-[(2-methyl-3-nitrobenzoyl)amino]phenoxy}acetate in lab experiments is its high selectivity towards specific proteins and enzymes. This allows for the precise study of their biological roles and potential therapeutic targets. The compound is also easy to synthesize and has a high yield. However, its limitations include its high cost and the need for specialized equipment and expertise for its use.

Future Directions

There are several future directions for the use of methyl {4-[(2-methyl-3-nitrobenzoyl)amino]phenoxy}acetate in scientific research. One potential direction is its use in the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer's disease. Another direction is its use in the study of protein-protein interactions and cellular signaling pathways to better understand their roles in disease development and progression. Additionally, the compound could be used in the development of new diagnostic tools for the detection of specific proteins and enzymes in biological samples.
Conclusion
Methyl {4-[(2-methyl-3-nitrobenzoyl)amino]phenoxy}acetate is a synthetic compound that has shown great potential in scientific research. Its high selectivity towards specific proteins and enzymes makes it a valuable tool for studying biological processes and developing new therapeutic agents. While there are still limitations to its use, the future directions for its application are promising.